3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile

• IUPAC Name: 3-bromo-1-(oxan-2-yl)indazole-5-carbonitrile
• InChI: InChI=1S/C13H12BrN3O/c14-13-10-7-9(8-15)4-5-11(10)17(16-13)12-3-1-2-6-18-12/h4-5,7,12H,1-3,6H2
• InChI Key: IZJBRHVACFOJFY-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C=C(C=C3)C#N)C(=N2)Br
• Molecular Formula: C13H12BrN3O
• DSSTOX Substance ID: DTXSID301173287
• Molecular Weight: 306.16 g/mol
• CAS RN: 395101-69-6

Description

The compound “3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole” has a CAS Number of 1044270-96-3. It has a molecular weight of 231.09 and its IUPAC name is 3-bromo-1-tetrahydro-2H-pyran-2-yl-1H-pyrazole. The compound is stored in dry conditions at a temperature between 2-8°C.

Molecular Structure Analysis

The InChI code for “3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole” is 1S/C8H11BrN2O/c9-7-4-5-11(10-7)8-3-1-2-6-12-8/h4-5,8H,1-3,6H2.

Physical And Chemical Properties Analysis

It can exist in liquid, solid, or semi-solid form.

Scientific Research Applications

Indazole Derivatives and Their Therapeutic Applications

Indazole derivatives, such as 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile, have been the focus of scientific research due to their wide variety of biological activities. These derivatives exhibit promising anticancer and anti-inflammatory properties, along with potential applications in disorders involving protein kinases and neurodegeneration. The indazole scaffold, being a nitrogen-containing chemical compound that integrates a pyrazole ring condensed with a benzene ring, forms the basis of numerous compounds with therapeutic value. The research underscores the pharmacological importance of indazole derivatives, highlighting their potential in developing novel therapeutic agents (Denya, Malan, & Joubert, 2018).

Heterocyclic Scaffolds in Drug Development

The study of heterocyclic compounds, including those derived from indazole, is integral to pharmaceuticals and drug-candidate molecules due to their structural versatility and biological significance. Tetrahydrobenzo[b]pyrans, for instance, are of considerable interest, with research efforts dedicated to synthesizing these molecules using various organocatalysts. This encompasses the broader context of developing new strategies for the construction of valuable heterocyclic compounds, underlining the importance of such scaffolds in organic chemistry and pharmacology. The emphasis on green chemistry principles, like using water and water-ethanol systems as solvents, further highlights the shift towards sustainable and less toxic methods in synthesizing these compounds (Kiyani, 2018).

Organophosphorus Azoles in Chemical Analysis

Research on functionalized organophosphorus azoles, including pyrroles, pyrazoles, imidazoles, and benzazoles, has leveraged multinuclear 1H, 13C, 31P NMR spectroscopy and quantum chemistry to explore the stereochemical structure of these compounds. The application of 31P NMR spectroscopy, combined with quantum-chemical calculations, provides a reliable approach to studying tetra-, penta-, and hexacoordinated phosphorus atoms in phosphorylated N-vinylazoles. This area of study not only enhances our understanding of the structural aspects of organophosphorus azoles but also contributes to the development of analytical methodologies in chemistry (Larina, 2023).

Self-Assembly of Polynuclear Complexes

Investigations into the structural features of coordination compounds based on spacer-armed pyridylazoles, such as pyrazoles and triazoles, have demonstrated the potential for self-assembly into polynuclear clusters. These studies underscore the application of the "maximum site occupancy" principle in achieving highly symmetric metal cores within the complexes, suggesting novel avenues for the development of materials with unique properties (Gusev, Shulgin, & Kiskin, 2019).

Safety and Hazards

The compound “3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole” has several hazard statements: H302-H315-H319-H335. The precautionary statements include P261-P305+P351+P338.

Synthesis routes and methods

Procedure details

To a solution of 13.67 g (61.56 mmol) of 3-bromo-1H-indazole-5-carbonitrile and 2.06 g (10.8 mmol, 0.175 equiv.) of p-toluenesulfonic acid monohydrate in 247 mL of anhydrous tetrahydrofuran (THF) was added 11.2 mL (123 mmol, 2.00 equiv.) of 3,4-dihydro-2H-pyran. The mixture was refluxed under a nitrogen atmosphere for 14 h. The reaction was quenched with saturated aqueous sodium bicarbonate (sat. aq. NaHCO3). The mixture was extracted twice with EtOAc. The combined organics were washed with 2×sat. aq. NaHCO3, 1×sat. aq. NaCl, and dried over Na2SO4. Chromatography of the crude material on 200 g of silica gel using 30% EtOAc in hexanes afforded the title compound (14.34 g, 76% yield): ES-MS (m/z) 306 [M+1]+.